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Compound of Interest

Compound Name: 1-(Pyridin-4-ylmethyl)piperazine

Cat. No.: B042416

An In-depth Technical Guide to 1-(Pyridin-4-ylmethyl)piperazine

Abstract

1-(Pyridin-4-yIlmethyl)piperazine is a heterocyclic compound featuring a pyridine ring linked
to a piperazine moiety via a methylene bridge. This unique structural arrangement makes it a
valuable building block in medicinal chemistry and materials science. Its ability to interact with
various biological targets has led to its use as a key intermediate in the development of novel
therapeutic agents, particularly in the fields of neuropharmacology and oncology.[1] This
document provides a comprehensive overview of its chemical properties, structure, and its role
as a versatile scaffold in research and development.

Chemical Properties and Structure

1-(Pyridin-4-yImethyl)piperazine is a colorless to yellow liquid at room temperature.[1] It is
recognized for its utility as a versatile chemical intermediate in the synthesis of more complex
molecules.[1]

Structural and Physicochemical Data

The fundamental properties of 1-(Pyridin-4-ylmethyl)piperazine are summarized in the table
below. This data is essential for its handling, characterization, and application in synthetic
chemistry.
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Identifier Value Reference

1-(Pyridin-4-
ylmethyl)piperazine

IUPAC Name

Synonyms (4-Pyridylmethyl)piperazine [1]
CAS Number 62089-74-1 [1]
Molecular Formula C10H1s5Ns [1]
Molecular Weight 177.25 g/mol [1]
Appearance Colorless to yellow liquid [1]
Purity = 98% (GC) [1]
PubChem ID 808715 [1]

Applications in Research and Development

The unique structure of 1-(Pyridin-4-ylmethyl)piperazine, which combines the features of
both pyridine and piperazine rings, makes it a valuable scaffold in several areas of research.

o Pharmaceutical Development: It serves as a crucial intermediate in the synthesis of a wide
range of pharmaceuticals. It is particularly noted for its application in developing drugs that
target neurological disorders and for the creation of novel anti-cancer therapies.[1] The
piperazine core is a common feature in many bioactive molecules, and the pyridine ring
enhances its ability to interact with biological targets.[1]

o Biochemical Research: In laboratory settings, it is employed as a ligand in receptor binding
assays. These studies are critical for understanding the interactions between drugs and their
biological receptors, which is a fundamental aspect of drug discovery.[1]

o Material Science: Beyond pharmaceuticals, this compound is used in the creation of
advanced materials, such as specialized polymers and coatings, where its chemical
structure can impart desirable properties.[1]

o Coordination Chemistry: The nitrogen atoms in the piperazine and pyridine rings allow the
molecule to form stable complexes with metal ions, opening up applications in catalysis.[1]
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Logical Workflow for Synthesis and Purification

While specific, detailed experimental protocols for the synthesis of 1-(Pyridin-4-
ylmethyl)piperazine are proprietary or vary between laboratories, a general logical workflow
can be outlined. The synthesis of such piperazine derivatives typically involves the reaction of a
piperazine with a suitable pyridine-containing electrophile, followed by purification.

Synthesis Stage

Reactants:
- Piperazine
- 4-(Chloromethyl)pyridine

Reaction

(e.g., Nucleophilic Substitution)

(Crude Product Mixture)

Purificativon Stage

(Work-up & Extraction)

'

(Column Chromatograph;)

Pure 1-(Pyridin-4-ylmethyl)piperazine

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b042416?utm_src=pdf-body
https://www.benchchem.com/product/b042416?utm_src=pdf-body
https://www.benchchem.com/product/b042416?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: General workflow for synthesis and purification.

Role as a Versatile Scaffold in Drug Discovery

The piperazine ring is a privileged scaffold in medicinal chemistry due to its favorable
pharmacokinetic properties.[2] 1-(Pyridin-4-ylmethyl)piperazine acts as a versatile starting
point for creating a diverse library of compounds through modification at the secondary amine
of the piperazine ring. This allows for the exploration of structure-activity relationships to
optimize drug candidates for various biological targets.

1-(Pyridin-4-ylmethyl)piperazine
(Core Scaffold)

R-group |R-group R-group
addition jaddition addition

Chgéicau Modificafion (Derivatizé;ion)

Derivative A Derivative B Derivative C
7 AN

Therapeutic Targets

Kinase Inhibitors

CNS Receptors

Click to download full resolution via product page

Caption: Role as a scaffold in developing therapeutic agents.

Conclusion

1-(Pyridin-4-ylmethyl)piperazine is a compound of significant interest to researchers in drug
development and materials science. Its chemical structure provides a versatile platform for the
synthesis of novel molecules with a wide range of potential applications. The dual presence of
the pyridine and piperazine moieties imparts unique properties that continue to be exploited in
the quest for new and improved therapeutic agents and advanced materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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